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Compound of Interest

Compound Name: 2-Hydroxyethyl benzoate

Cat. No.: B041798 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical constants of

ethylene glycol monobenzoate. The information is presented to support research, development,

and quality control activities where this chemical is utilized. All quantitative data is summarized

in clear, tabular formats for ease of comparison, and detailed experimental methodologies for

key measurements are provided.

Core Physical and Chemical Properties
Ethylene glycol monobenzoate, also known as 2-hydroxyethyl benzoate, is an organic

compound with the chemical formula C9H10O3.[1] It is the monoester of ethylene glycol and

benzoic acid. This compound is utilized in various industrial applications, including as a

fragrance ingredient, a surfactant, a thickener and emulsifier in cosmetics, and in the

manufacturing of adhesives.[1]

Table 1: Key Physical Constants of Ethylene Glycol
Monobenzoate
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Property Value Source(s) Notes

Molecular Formula C9H10O3
PubChem[2],

ChemBK[1]
-

Molecular Weight 166.17 g/mol PubChem[2] -

Appearance
Colorless or pale

yellow liquid
ChemBK[1] -

Melting Point 20-22 °C ChemBK[1]

Some sources report

up to 45°C.[1] This

variation may be due

to different

experimental

conditions or sample

purity.

Boiling Point 213-216 °C ChemBK[1]

One source provides

a rough estimate of

254.38 °C.[1]

Density 1.1101 g/cm³ ChemBK[1] -

Refractive Index ~1.5260 ChemBK[1]
This is an estimated

value.

Solubility

Soluble in ethanol,

benzene, and

methanol.

ChemBK[1]
Limited solubility in

water.

Experimental Protocols
The determination of the physical constants listed above requires precise and standardized

experimental methodologies. The following sections outline typical protocols that can be

employed, based on established principles and guidelines, such as those from the

Organisation for Economic Co-operation and Development (OECD) for the testing of

chemicals.[3][4]

Melting Point Determination
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The melting point of ethylene glycol monobenzoate can be determined using the capillary

method or by Differential Scanning Calorimetry (DSC).

Capillary Method (OECD Guideline 102):

A small, dried sample of ethylene glycol monobenzoate is introduced into a capillary tube.

The capillary tube is placed in a heated bath of a suitable liquid (e.g., silicone oil) or in the

heating block of a melting point apparatus.

The temperature is raised at a slow, controlled rate (e.g., 1-2 °C per minute) near the

expected melting point.

The temperature range from the appearance of the first droplet of liquid to the complete

liquefaction of the solid is recorded as the melting range.

Differential Scanning Calorimetry (DSC):

A small, weighed sample is placed in an aluminum pan, which is then hermetically sealed.

An empty sealed pan is used as a reference.

The sample and reference pans are heated at a constant rate (e.g., 10 °C/min).

The difference in heat flow to the sample and reference is measured as a function of

temperature.

The melting point is determined from the resulting thermogram as the extrapolated onset

temperature of the melting peak.

Boiling Point Determination
The boiling point can be determined using ebulliometry or dynamic methods.

Ebulliometer Method (OECD Guideline 103):

An ebulliometer, designed to heat the liquid and measure the temperature of the vapor-

liquid equilibrium, is filled with the sample.
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The liquid is heated to a steady boil.

The temperature of the boiling liquid and its vapor are recorded using a calibrated

temperature measuring device. The boiling point is the temperature at which the vapor

pressure of the liquid equals the surrounding atmospheric pressure.

Density Determination
The density of liquid ethylene glycol monobenzoate can be determined using a pycnometer or

a digital densitometer.

Pycnometer Method (OECD Guideline 109):

A pycnometer of a known volume is weighed empty and dry.

It is then filled with the sample, and the temperature is allowed to equilibrate to a specific

value (e.g., 20 °C).

The pycnometer filled with the sample is weighed.

The density is calculated by dividing the mass of the sample by the known volume of the

pycnometer.

Refractive Index Measurement
The refractive index is typically measured using a refractometer.

Refractometer Method (OECD Guideline 101):

A few drops of the liquid sample are placed on the prism of a calibrated refractometer.

The temperature of the prism is controlled, often at 20 °C or 25 °C.

Light of a specific wavelength (usually the sodium D-line at 589 nm) is passed through the

sample.

The instrument measures the angle of refraction, from which the refractive index is

determined.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis and Workflow Visualization
While ethylene glycol monobenzoate is not directly involved in biological signaling pathways, its

synthesis is a key process for its production. The following diagram illustrates a typical

laboratory-scale synthesis via Fischer esterification.

Reactants:
- Ethylene Glycol

- Benzoic Acid

Reaction Vessel
(Heated)

Acid Catalyst
(e.g., H₂SO₄)

Fischer EsterificationHeat Aqueous Workup
(Neutralization & Washing)

Drying Agent
(e.g., Na₂SO₄)

Purification
(e.g., Distillation)

Ethylene Glycol
Monobenzoate

Click to download full resolution via product page

Caption: Workflow for the synthesis of ethylene glycol monobenzoate via Fischer esterification.

The following diagram illustrates a generalized experimental workflow for the determination of a

physical constant, such as the melting point.
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Caption: Generalized workflow for determining a physical constant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b041798?utm_src=pdf-body-img
https://www.benchchem.com/product/b041798?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. chembk.com [chembk.com]

2. Ethylene glycol monobenzoate | C9H10O3 | CID 66747 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. oecd.org [oecd.org]

4. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Ethylene Glycol Monobenzoate: A Comprehensive
Technical Guide to its Physical Constants]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041798#ethylene-glycol-monobenzoate-physical-
constants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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